Cas no 1803858-40-3 (7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde)

• Product Name: 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde
• CAS No: 1803858-40-3
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 4817005
• Update Time: 2025-05-27

7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde

• Inchi： 1S/C9H6BrNO2/c10-4-6-2-1-3-7-9(6)13-8(5-12)11-7/h1-3,5H,4H2
• InChI Key： CMUNAWXEIPPEDO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=1OC(C=O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde

Recent Advances in the Application of 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde (CAS: 1803858-40-3) in Chemical Biology and Pharmaceutical Research

The compound 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde (CAS: 1803858-40-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in medicinal chemistry.

Recent studies have highlighted the utility of 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde as a key intermediate in the synthesis of heterocyclic compounds with potential therapeutic properties. Its unique structural features, including the bromomethyl and aldehyde functional groups, make it an attractive building block for the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel benzoxazole derivatives with promising anticancer activity against multiple cancer cell lines.

In addition to its role in drug synthesis, researchers have explored the compound's direct biological effects. Preliminary in vitro studies suggest that 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde may exhibit moderate inhibitory activity against certain enzymes involved in inflammatory pathways. However, further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The compound's stability and reactivity profile have also been subjects of recent investigation. A 2024 study in Organic & Biomolecular Chemistry reported optimized conditions for its storage and handling, addressing previous challenges related to its sensitivity to light and moisture. These findings have important implications for its practical use in laboratory settings and potential scale-up for industrial applications.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Its bromomethyl group offers a convenient handle for conjugation with various targeting moieties, while the aldehyde functionality allows for further chemical modifications. Several research groups have reported preliminary success in using this compound as a linker in antibody-drug conjugates (ADCs), though clinical applications remain to be explored.

In conclusion, 7-(Bromomethyl)benzo[d]oxazole-2-carboxaldehyde (CAS: 1803858-40-3) represents a valuable tool in modern medicinal chemistry with diverse applications ranging from drug synthesis to potential therapeutic uses. Continued research into its properties and applications is expected to yield important insights and novel therapeutic candidates in the coming years.